Cas no 1388072-62-5 (O-{3-fluoro-5-(trifluoromethyl)phenylmethyl}hydroxylamine)

• Product Name: O-{3-fluoro-5-(trifluoromethyl)phenylmethyl}hydroxylamine
• CAS No: 1388072-62-5
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• CID: 6569931
• PubChem ID: 117111230
• Update Time: 2025-06-08

O-{3-fluoro-5-(trifluoromethyl)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{3-fluoro-5-(trifluoromethyl)phenylmethyl}hydroxylamine
• EN300-1929783
• o-{[3-fluoro-5-(trifluoromethyl)phenyl]methyl}hydroxylamine
• MFCD22563025
• SY281692
• O-(3-Fluoro-5-(trifluoromethyl)benzyl)hydroxylamine
• O-[3-Fluoro-5-(trifluoromethyl)benzyl]hydroxylamine
• 1388072-62-5

• Inchi： 1S/C8H7F4NO/c9-7-2-5(4-14-13)1-6(3-7)8(10,11)12/h1-3H,4,13H2
• InChI Key： YHPIICAIUUDSPJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(CON)C=1

Computed Properties

• Exact Mass: 209.04637650g/mol
• Monoisotopic Mass: 209.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{3-fluoro-5-(trifluoromethyl)phenylmethyl}hydroxylamine

Introduction to O-{3-fluoro-5-(trifluoromethyl)phenylmethyl}hydroxylamine (CAS No. 1388072-62-5)

O-{3-fluoro-5-(trifluoromethyl)phenylmethyl}hydroxylamine (CAS No. 1388072-62-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated phenyl ring and a trifluoromethyl group, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The fluorine and trifluoromethyl groups in the molecule play crucial roles in modulating its physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These properties are essential for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates. Recent studies have highlighted the importance of fluorinated compounds in drug discovery, as they often exhibit enhanced binding affinities to target proteins and improved biological activity.

In the context of medicinal chemistry, O-{3-fluoro-5-(trifluoromethyl)phenylmethyl}hydroxylamine has been investigated for its potential as a lead compound in the development of drugs targeting various diseases. One notable area of research is its application in the treatment of neurological disorders. Studies have shown that this compound can effectively cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease.

Additionally, O-{3-fluoro-5-(trifluoromethyl)phenylmethyl}hydroxylamine has been explored for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory conditions like rheumatoid arthritis and multiple sclerosis.

The synthesis of O-{3-fluoro-5-(trifluoromethyl)phenylmethyl}hydroxylamine involves several well-established chemical reactions. The key steps include the formation of the fluorinated phenyl ring and the introduction of the trifluoromethyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, making it more accessible for further research and development.

From a safety perspective, O-{3-fluoro-5-(trifluoromethyl)phenylmethyl}hydroxylamine has been evaluated for its toxicity and potential side effects. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, comprehensive safety assessments are ongoing to ensure its suitability for clinical use.

In conclusion, O-{3-fluoro-5-(trifluoromethyl)phenylmethyl}hydroxylamine (CAS No. 1388072-62-5) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and potential therapeutic applications. Ongoing research continues to explore its full potential, with the hope of developing new treatments for a range of diseases.